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Seattle, WA - Impel Pharmaceuticals has developed the Precision Olfactory Delivery (POD®)

technology, a novel intranasal drug delivery system designed to enhance bioavailability by

targeting the vascular-rich upper nasal space.[1][2][3] This region, with its permeable

vasculature, offers the potential for more rapid and consistent drug absorption compared to

traditional nasal sprays that primarily deposit medication in the lower nasal cavity, an area

prone to high variability and lower overall absorption.[1][2] This guide provides a

comprehensive comparison of the bioavailability of drugs delivered via Impel's POD technology

with alternative delivery methods, supported by available experimental data and detailed

methodologies.

Comparative Bioavailability of Impel's Product
Pipeline
Impel's pipeline leverages the POD technology to deliver established drugs for neurological

conditions, aiming to provide non-invasive alternatives with improved pharmacokinetic profiles.

INP104 (Trudhesa®) - Dihydroergotamine (DHE) for
Migraine
Trudhesa®, an approved treatment for acute migraine, delivers DHE to the upper nasal space.

Clinical studies have compared its bioavailability to intravenous (IV) DHE and a traditional DHE

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12776733?utm_src=pdf-interest
https://www.benchchem.com/product/b12776733?utm_src=pdf-body
https://impelpharma.com/our-science/pod-technology/
https://impelpharma.com/our-science/
https://impelpharma.com/
https://impelpharma.com/our-science/pod-technology/
https://impelpharma.com/our-science/
https://www.benchchem.com/product/b12776733?utm_src=pdf-body
https://www.benchchem.com/product/b12776733?utm_src=pdf-body
https://www.benchchem.com/product/b12776733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12776733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


nasal spray (Migranal®).

Table 1: Pharmacokinetic Parameters of Dihydroergotamine (DHE) Formulations

Formulation Dose
Cmax
(pg/mL)

Tmax
(minutes)

AUC0-inf
(h*pg/mL)

Absolute
Bioavailabil
ity (%)

INP104

(POD)
1.45 mg ~1301 ~30 ~6275 ~59%

IV DHE 1.0 mg - - ~7490 100%

Migranal®

(Nasal Spray)
2.0 mg ~299.6 ~47 ~2199 ~15%

Data compiled from clinical trial results.[4][5][6]

The data indicates that INP104 achieves a maximum plasma concentration (Cmax)

approximately 4.4 times higher and a total drug exposure (AUC) about 3 times greater than the

traditional nasal spray, despite a lower administered dose.[5] Notably, plasma levels of DHE

after INP104 administration were comparable to IV DHE from 30 minutes onwards, suggesting

rapid absorption and sustained levels.[4][5]

INP105 - Olanzapine for Acute Agitation
INP105 is an investigational product delivering a powder formulation of olanzapine for the

treatment of acute agitation. A Phase 1 study (SNAP 101) compared its pharmacokinetics to

intramuscular (IM) and orally-disintegrating tablets (ODT) of olanzapine.

Table 2: Pharmacokinetic Parameters of Olanzapine Formulations
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Formulation Dose Tmax (minutes)
Relative
Bioavailability
(AUC)

INP105 (POD) 5 mg, 10 mg, 15 mg ~9.5 - 15 Similar to IM

Olanzapine IM 5 mg, 10 mg ~15 - 20 -

Olanzapine ODT 10 mg ~120
Lower than INP105

and IM

Data from the SNAP 101 study.[7][8][9][10]

Results from the SNAP 101 trial demonstrated that INP105 reached peak plasma levels (Tmax)

faster than both intramuscular and orally-disintegrating olanzapine.[10] The total drug exposure

(AUC) was similar to the intramuscular injection, suggesting comparable bioavailability with a

non-invasive delivery method.[10][11]

INP107 - Levodopa for Parkinson's Disease
INP107 is another of Impel's product candidates utilizing the POD system, in this case for the

delivery of levodopa for Parkinson's disease. As of now, detailed clinical trial data on the

bioavailability of INP107 is not extensively published. However, the development of this product

is part of Impel's strategy to reformulate established CNS drugs to improve their delivery and

efficacy.[4]

Experimental Protocols
While complete, unabridged clinical trial protocols are not publicly available, the following

methodologies are based on published study designs and general practices for bioavailability

and bioequivalence studies of nasally administered drugs.

Bioavailability Study for INP104 (STOP 101 Trial)
The STOP 101 study was a Phase 1, open-label, randomized, single-dose, 3-period, 3-way

crossover study in healthy adult subjects.[5]

Objective: To compare the pharmacokinetics of INP104 with IV DHE and Migranal®.
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Study Population: Healthy adult volunteers.

Study Design: A 3-period crossover design where each subject received a single dose of

INP104 (1.45 mg), IV DHE (1.0 mg), and Migranal® (2.0 mg) in a randomized sequence,

with a washout period between each treatment.

Pharmacokinetic Sampling: Venous blood samples were collected at pre-specified time

points before and after drug administration to determine the plasma concentrations of DHE

and its major metabolite.

Bioanalytical Method: Plasma concentrations of DHE were likely measured using a validated

high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS)

method.

Pharmacokinetic Analysis: Key pharmacokinetic parameters including Cmax, Tmax, and

AUC were calculated from the plasma concentration-time data.

Bioavailability Study for INP105 (SNAP 101 Trial)
The SNAP 101 study was a Phase 1, randomized, double-blind, placebo- and active

comparator-controlled, ascending-dose, 2-way, 2-period, incomplete block, crossover trial.[7][9]

Objective: To assess the safety, tolerability, pharmacokinetics, and pharmacodynamics of

ascending doses of INP105 compared to IM olanzapine and orally-disintegrating olanzapine

tablets.[9]

Study Population: Healthy adult volunteers.

Study Design: A 2-period crossover design. In Period 1 (open-label), subjects received either

IM olanzapine or ODT olanzapine. In Period 2 (double-blind), after a washout period,

subjects received a dose of INP105 or a placebo.[7][8][9] The study was dose-escalating,

with safety and tolerability being monitored between dose groups.[7][9]

Pharmacokinetic Sampling: Serial blood samples were collected post-dose to determine the

plasma concentrations of olanzapine.
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Bioanalytical Method: A validated LC-MS/MS method was likely used for the quantification of

olanzapine in plasma.

Pharmacokinetic Analysis: Cmax, Tmax, and AUC were determined to compare the

bioavailability of the different formulations.

Alternative Intranasal Delivery Technologies
While direct head-to-head comparative bioavailability data is limited, other companies have

developed technologies for upper nasal delivery.

Optinose (Xhance®): This technology uses a bi-directional delivery system where the user

exhales into the device, closing the soft palate and allowing the medication to be delivered to

the high and deep regions of the nasal cavity. It is primarily used for locally acting drugs like

fluticasone for chronic sinusitis.

Kurve Technology (ViaNase™): This electronic atomizer creates a vortex of nebulized

particles to target the upper nasal cavity. It has been used in clinical studies for the delivery

of insulin to the central nervous system.[12]

A key differentiator of the POD system is its use of a propellant for a narrow, targeted plume of

drug, which is a passive delivery method not requiring patient coordination of breathing.[4][6]

Signaling Pathways and Experimental Workflows
To visualize the mechanisms of action of the drugs delivered by the POD technology and the

workflow of a typical bioavailability study, the following diagrams are provided.
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Caption: Dihydroergotamine (DHE) acts as an agonist on presynaptic 5-HT1B/1D receptors,

inhibiting the release of CGRP and thereby reducing vasodilation and pain signaling associated

with migraine.[13][14][15][16][17][18]
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Caption: Olanzapine acts as an antagonist at dopamine D2 and serotonin 5-HT2A receptors,

modulating neurotransmission to alleviate symptoms of agitation.[16][19][20][21][22]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1660351/
https://pubmed.ncbi.nlm.nih.gov/1660351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1574033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1574033/
https://pubmed.ncbi.nlm.nih.gov/12558771/
https://pubmed.ncbi.nlm.nih.gov/12558771/
https://www.youtube.com/watch?v=YLTOIjBoLB0
https://www.ncbi.nlm.nih.gov/books/NBK482140/
https://www.researchgate.net/publication/8620480_Occupancy_of_dopamine_D2_receptors_by_the_atypical_antipsychotic_drugs_risperidone_and_olanzapine_Theoretical_implications
https://www.youtube.com/watch?v=cgsZJ0wGIQo
https://www.benchchem.com/product/b12776733#bioavailability-analysis-of-impel-s-pod-technology
https://www.benchchem.com/product/b12776733#bioavailability-analysis-of-impel-s-pod-technology
https://www.benchchem.com/product/b12776733#bioavailability-analysis-of-impel-s-pod-technology
https://www.benchchem.com/product/b12776733#bioavailability-analysis-of-impel-s-pod-technology
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12776733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12776733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12776733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

